Cas no 2248329-86-2 (Spiro[3.4]octan-2-amine, hydrochloride (1:1))

• Product Name: Spiro[3.4]octan-2-amine, hydrochloride (1:1)
• CAS No: 2248329-86-2
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5927621
• PubChem ID: 137935436
• Update Time: 2025-06-08

Spiro[3.4]octan-2-amine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Spiro[3.4]octan-2-amine, hydrochloride (1:1)
• EN300-6495020
• spiro[3.4]octan-2-amine;hydrochloride
• AT29040
• 2248329-86-2
• starbld0042234
• Spiro[3.4]octan-2-amine hydrochloride
• SPIRO[3.4]OCTAN-2-AMINE HCL

• Inchi： 1S/C8H15N.ClH/c9-7-5-8(6-7)3-1-2-4-8;/h7H,1-6,9H2;1H
• InChI Key： IWIFWUYQOSZCSQ-UHFFFAOYSA-N
• SMILES： NC1CC2(CCCC2)C1.Cl

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Spiro[3.4]octan-2-amine, hydrochloride (1:1)

Research Brief on Spiro[3.4]octan-2-amine, hydrochloride (1:1) (CAS: 2248329-86-2): Recent Advances and Applications

Spiro[3.4]octan-2-amine, hydrochloride (1:1) (CAS: 2248329-86-2) is a spirocyclic amine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and role as a key intermediate in drug discovery. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's spirocyclic structure imparts rigidity and stereochemical complexity, making it a valuable scaffold for designing novel bioactive molecules. Recent synthetic methodologies have improved the efficiency of producing Spiro[3.4]octan-2-amine, hydrochloride (1:1), with a focus on enantioselective synthesis to obtain optically pure forms. These advancements are critical for its application in chiral drug development, where stereochemistry plays a pivotal role in biological activity.

Pharmacological studies have explored the compound's potential as a modulator of central nervous system (CNS) targets, including G-protein-coupled receptors (GPCRs) and ion channels. Preliminary in vitro and in vivo data suggest that Spiro[3.4]octan-2-amine derivatives exhibit promising activity in neurological disorders such as depression, anxiety, and chronic pain. These findings are supported by molecular docking studies that highlight the compound's ability to bind selectively to specific receptor subtypes.

In addition to its CNS applications, Spiro[3.4]octan-2-amine, hydrochloride (1:1) has been investigated as a building block for antimicrobial agents. Recent research has demonstrated its efficacy against drug-resistant bacterial strains, with modifications to the amine group enhancing its antibacterial spectrum. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, offering a novel approach to addressing antibiotic resistance.

Ongoing clinical and preclinical studies are further evaluating the safety and efficacy of Spiro[3.4]octan-2-amine-based therapeutics. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, are under scrutiny to optimize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into viable drug candidates.

In conclusion, Spiro[3.4]octan-2-amine, hydrochloride (1:1) (CAS: 2248329-86-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications span CNS disorders, antimicrobial therapy, and beyond, driven by innovative synthetic strategies and a deepening understanding of its biological interactions. Future research is expected to uncover additional therapeutic avenues, solidifying its role in next-generation drug development.